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Compound of Interest

Compound Name: Ethyl lactate

Cat. No.: B156580

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Ethyl lactate, a flammable liquid and irritant, requires specific procedures for its
disposal to mitigate risks to personnel and the environment. This guide provides essential,
step-by-step information for the safe and effective disposal of ethyl lactate.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is crucial to be aware of the inherent hazards
of ethyl lactate and to take appropriate safety measures.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling ethyl lactate. This includes:

» Eye Protection: Tightly fitting safety goggles or a face shield.[1]

e Hand Protection: Protective gloves. Always inspect gloves prior to use and use proper glove
removal technique.[1]

o Body Protection: A complete suit protecting against chemicals, or flame-retardant antistatic
protective clothing.[1]

Ventilation: Handle ethyl lactate in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of vapors.[2][3][4]
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Ignition Sources: Ethyl lactate is a flammable liquid.[3][5] Keep it away from heat, sparks,
open flames, and other sources of ignition.[2][5][6][7][8][9] Use non-sparking tools and
explosion-proof equipment.[4][5][10]

Step-by-Step Disposal Procedure

The proper disposal of ethyl lactate is governed by local, regional, and national regulations.
Always consult these regulations to ensure full compliance.[5][6][10]

» Waste Classification: Chemical waste generators must determine if the discarded ethyl
lactate is classified as hazardous waste.[10] Given its flammability and irritant properties, it
is typically considered hazardous waste.[6][7]

e Containerization:

o Collect waste ethyl lactate in a suitable, labeled, and tightly closed container.[2][3][4][7][9]
[10]

o Do not mix ethyl lactate with other waste chemicals unless specifically instructed to do so
by your institution's environmental health and safety (EHS) office.[5]

o Leave chemicals in their original containers if possible.[5]
o Storage of Waste:

o Store waste containers in a cool, dry, and well-ventilated area designated for flammable
liquid storage.[4][6][9]

o Keep containers away from incompatible materials such as oxidizing agents (e.g.,
perchlorates, peroxides, nitrates).[7]

e Engage a Licensed Disposal Company: Arrange for the collection and disposal of the waste
ethyl lactate through a licensed professional waste disposal service.[1][8] This is the
recommended method for disposal.[8]

¢ Incineration: A common disposal method for ethyl lactate is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[1][8] This should only be performed
by a licensed facility.
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Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent injury and
environmental contamination.

Small Spills:
o Control Ignition Sources: Immediately eliminate all sources of ignition.[6][7][11]
» Ventilate: Increase ventilation in the area.[4]

o Containment and Absorption: Contain the spill and absorb it with an inert material such as
vermiculite, dry sand, or earth.[4][6][7][12] Do not use combustible materials like sawdust.
[11]

o Collection: Collect the absorbed material using non-sparking tools and place it in a sealed,
labeled container for disposal as hazardous waste.[4][7]

» Decontamination: Clean the spill area thoroughly.
Large Spills:
o Evacuate: Evacuate all non-essential personnel from the area.[7]

o Alert Authorities: Immediately alert your institution's EHS office and, if necessary, the local
fire department.[7]

o Containment: If it is safe to do so, try to stop the leak and contain the spill to prevent it from
entering drains or waterways.[1][2][6][8]

Quantitative Data

Safety Data Sheets for ethyl lactate do not typically provide specific quantitative limits for
disposal, as these are highly dependent on local, regional, and national regulations. The
primary guidance is to treat any amount of waste ethyl lactate as hazardous and dispose of it
through a licensed professional service.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of ethyl
lactate.

Ethyl Lactate Disposal Workflow
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Caption: A workflow for the proper disposal of ethyl lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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